5-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C17H16F3N3O3/c18-17(19,20)12-2-4-15(22-10-12)26-13-5-7-23(8-6-13)16(25)11-1-3-14(24)21-9-11/h1-4,9-10,13H,5-8H2,(H,21,24)
• InChI Key: MVVNKXHLWJGQEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C17H16F3N3O3
• Molecular Weight: 367.32 g/mol

Description

5-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C17H16F3N3O3 and its molecular weight is 367.328. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on similar compounds, such as sulfonamides and pyrrolidine derivatives, highlights the importance of certain functional groups in chemical synthesis, particularly in the formation of complex cyclic structures and the exploration of novel chemical reactions. For instance, sulfonamides have been identified as novel terminators of cationic cyclisations, facilitating the efficient formation of polycyclic systems, which could be relevant for the design of new materials or pharmaceuticals (Haskins & Knight, 2002).

Crystallography and Material Science

Studies on the crystal structure of related compounds, such as 5-(trifluoromethyl)picolinic acid monohydrate, reveal intricate hydrogen-bonding networks, suggesting potential applications in material science for the development of novel crystalline materials with specific properties (Ye & Tanski, 2020).

Organic Synthesis and Medicinal Chemistry

The synthesis of highly functionalized compounds through methodologies like ring contraction of 2H-pyran-2-ones or the efficient synthesis of β- and γ-amino acids showcases the relevance of such chemical structures in developing new synthetic routes. These findings may contribute to the discovery of novel drugs or the improvement of existing medicinal compounds (Sil et al., 2004); (Cal et al., 2012).

Antimicrobial Studies

Compounds containing piperidine or pyrrolidine rings, similar in structure to the chemical , have been synthesized and evaluated for their antimicrobial activity. This highlights the potential application of such compounds in developing new antimicrobial agents (Krolenko et al., 2016).